2-Bromo-N-(4-cyanophenyl)acetamide

• CAS RN: 92767-14-1
• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol
• IUPAC Name: 2-bromo-N-(4-cyanophenyl)acetamide
• InChI: InChI=1S/C9H7BrN2O/c10-5-9(13)12-8-3-1-7(6-11)2-4-8/h1-4H,5H2,(H,12,13)
• InChI Key: HBEYZKYLFOCLFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)NC(=O)CBr

Description

2-Bromo-N-(4-cyanophenyl)acetamide is a useful research compound. Its molecular formula is C9H7BrN2O and its molecular weight is 239.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-aminobenzonitrile (5.0 g, 42.3 mmol) in a mixture of anhydrous DMF (30 mL) and anhydrous dioxane (30 mL) in a 250 mL 3-necked round-bottomed flask equipped with a constant addition funnel (60 mL) was cooled to 0° C. using an ice-bath. Bromoacetyl bromide (8.53 g, 3.7 mL, 42.3 mmol) was added dropwise, keeping the internal temperature between 0° and 5° C. over a 1/2 h period. After the addition of the bromoacetyl bromide was completed, the solution was warmed to rt, stirred overnight, and then the solution was slowly poured into 500 mL of ice-water, causing a pale brown solid to precipitate. The precipitate was filtered, washed with water, and then dried in a vacuum dessicator overnight to afford 7.78 g (77%) of the title compound as a pale brown solid, mp 166°-168° C.: 1H NMR (DMSO-d6) δ10.81 (s, 1H), 7.81-7.74 (m, 4H), 4.08 (s, 2H); 13C NMR (DMSO-d6) δ165.60, 142.75, 133.39, 119.28, 118.89, 105.60, 30.17; MS (EI, m/z) 238 (M+).